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Cat. No.: B147597 Get Quote

An In-depth Technical Guide to the Physical Properties of Undecylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
Undecylamine, also known as 1-aminoundecane, is a primary alkylamine with a long, 11-

carbon aliphatic chain. Its chemical formula is C₁₁H₂₅N. This compound serves as a versatile

building block in organic synthesis and is of significant interest in various fields, including the

development of surfactants, corrosion inhibitors, and as a precursor for pharmacologically

active molecules.[1] Its amphiphilic nature, arising from the combination of a polar amine head

and a nonpolar hydrocarbon tail, dictates its physical properties and biological activity.[1] This

guide provides a comprehensive overview of the core physical properties of undecylamine,

detailed experimental protocols for their determination, and a visualization of its mechanism of

action as an antifungal agent.

Core Physical and Chemical Properties
The physicochemical properties of undecylamine are crucial for its handling, application, and

for understanding its behavior in various chemical and biological systems. A summary of these

properties is presented below.
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Property Value

Molecular Formula C₁₁H₂₅N

Molecular Weight 171.32 g/mol

Appearance Colorless to pale yellow liquid

Odor Amine-like

Density 0.796 g/mL at 25 °C

Boiling Point
240-242 °C at 760 mmHg; 106-107 °C at 8

mmHg

Melting Point 15-17 °C

Solubility
Limited solubility in water; soluble in organic

solvents

Refractive Index 1.439 at 20 °C

Flash Point 92 °C (197.6 °F) - closed cup

pKa (of conjugate acid) 10.63 at 25 °C

Experimental Protocols for Property Determination
Accurate determination of physical properties is essential for the characterization and quality

control of chemical substances. The following are detailed methodologies for measuring the

key physical properties of undecylamine.

Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination using a Thiele tube is

appropriate.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

rubber band, heating oil, and a heat source.

Procedure:
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A small amount of undecylamine (approximately 0.5 mL) is placed into the small test

tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The assembly is placed in a Thiele tube containing heating oil, ensuring the heat is

distributed evenly.

The Thiele tube is gently heated. A stream of bubbles will emerge from the capillary tube

as the air expands and is expelled.

Heating is continued until a continuous and rapid stream of undecylamine vapor bubbles

emerges from the capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary

tube is recorded as the boiling point of undecylamine.

Determination of Melting Point
Since undecylamine has a melting point near room temperature (15-17 °C), this procedure

would be conducted in a cooled environment.

Apparatus: Capillary tubes, melting point apparatus with a cooling stage, and a thermometer.

Procedure:

A small amount of solidified undecylamine is introduced into a capillary tube.

The capillary tube is placed in the melting point apparatus.

The temperature is slowly increased (or allowed to rise if starting from a cooled state) at a

rate of 1-2 °C per minute near the expected melting point.
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The temperature at which the first liquid appears is recorded as the beginning of the

melting range.

The temperature at which the last solid crystal disappears is recorded as the end of the

melting range. For a pure compound, this range should be narrow.

Determination of Density
The density of a liquid is its mass per unit volume. A vibrating tube densimeter provides a

precise measurement.

Apparatus: Vibrating tube densimeter, syringe for sample injection.

Procedure:

The densimeter is calibrated using fluids of known density, such as dry air and deionized

water.

The temperature of the instrument is set to 25 °C and allowed to stabilize.

A sample of undecylamine is injected into the measurement cell using a syringe, ensuring

no air bubbles are present.

The instrument measures the oscillation period of the U-tube containing the sample, which

is then converted to a density value.

The measurement is repeated to ensure reproducibility.

Determination of Solubility
Solubility tests are performed to determine the qualitative solubility of a substance in various

solvents.

Procedure for Water Solubility:

Add approximately 0.1 mL of undecylamine to 3 mL of deionized water in a test tube.

Shake the test tube vigorously for 30 seconds.
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Observe if the undecylamine dissolves completely, forms a separate layer, or appears as

a cloudy suspension, indicating limited solubility.

Procedure for Organic Solvent Solubility:

Repeat the above procedure using organic solvents such as ethanol, diethyl ether, and

acetone. Undecylamine is expected to be soluble in these solvents.

Determination of Refractive Index
The refractive index is a measure of how much light bends as it passes through a substance.

An Abbe refractometer is commonly used for this measurement.

Apparatus: Abbe refractometer, light source (typically a sodium lamp, D-line at 589 nm), and

a constant temperature water bath.

Procedure:

The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol) and allowed to

dry.

The temperature of the prisms is regulated to 20 °C using the water bath.

A few drops of undecylamine are placed on the surface of the lower prism.

The prisms are closed, and the light source is positioned.

The eyepiece is adjusted to bring the dividing line between the light and dark fields into

sharp focus.

The control knob is turned to center the dividing line on the crosshairs.

The refractive index is read from the instrument's scale.

Determination of Flash Point (Closed-Cup Method)
The flash point is the lowest temperature at which the vapors of a volatile material will ignite

when given an ignition source. The closed-cup method is preferred for its higher precision.
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Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens).

Procedure:

A sample of undecylamine is placed in the test cup, and the lid is secured.

The sample is heated at a slow, constant rate.

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a brief flash.

Determination of pKa by Potentiometric Titration
The pKa is a measure of the acidity of a compound's conjugate acid. For an amine, it reflects

its basicity.

Apparatus: pH meter with a combination pH electrode, burette, magnetic stirrer, and a

standardized solution of a strong acid (e.g., 0.1 M HCl).

Procedure:

A known volume and concentration of undecylamine solution in water (or a mixed solvent

system if solubility is low) is prepared.

The pH electrode is calibrated using standard buffer solutions.

The amine solution is placed in a beaker with a magnetic stir bar, and the pH electrode is

immersed.

The standardized HCl solution is added in small, measured increments from the burette.

The pH is recorded after each addition, allowing the reading to stabilize.

A titration curve of pH versus the volume of HCl added is plotted.

The equivalence point is determined from the point of inflection of the curve. The half-

equivalence point (where half of the amine has been neutralized) corresponds to the pH at
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which pH = pKa of the conjugate acid (undecylammonium ion).

Biological Activity and Mechanism of Action
Undecylamine and its derivatives have been investigated for their biological activities, notably

as antifungal agents. The primary mechanism of action is believed to be the disruption of the

fungal cell membrane.[2] This activity is a direct consequence of its amphiphilic structure.

The long, hydrophobic alkyl chain of undecylamine readily inserts into the lipid bilayer of the

fungal cell membrane. The polar amine head group, which is protonated at physiological pH,

can then interact with the polar head groups of the phospholipids. This insertion disrupts the

ordered structure of the membrane, leading to increased permeability, leakage of essential

intracellular components, and ultimately, cell death.

Caption: Logical workflow of undecylamine's antifungal action.

This visualization illustrates the logical progression from the molecular properties of

undecylamine to its ultimate effect on fungal cells. The dual nature of the molecule is key to its

ability to integrate into and disrupt the cell membrane, a fundamental process in its biological

activity.

Conclusion
This technical guide has provided a detailed overview of the physical properties of

undecylamine, standardized methodologies for their experimental determination, and an

insight into its biological mechanism of action. The data and protocols presented herein are

intended to be a valuable resource for researchers, scientists, and professionals in drug

development who are working with or considering the use of this long-chain primary amine in

their applications. A thorough understanding of these fundamental properties is essential for the

effective and safe utilization of undecylamine in both research and industrial settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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